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Compound of Interest

Compound Name: Ethyl bromopyruvate

Cat. No.: B044637

Essential Safety and Handling Guide for Ethyl
Bromopyruvate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate and essential safety protocols,
operational plans, and disposal instructions for handling Ethyl bromopyruvate.

Physicochemical and Hazard Information

Ethyl bromopyruvate is a clear yellow to pink-red liquid.[1] It is recognized as a lachrymator,
causing irritation and potentially severe burns upon contact with the skin and eyes.[1]
Inhalation should be avoided.[1]
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Property Value Source
CAS Number 70-23-5 [2]
Molecular Formula C5H7Bro3 [1][3]
Molecular Weight 195.01 g/mol [11[3]
Appearance Clea'r o.range-yellow to pink- (1]
red liquid
Boiling Point 100 -102°C/212-215.6 °F 2]
@ 15 mmHg
Flash Point 98 °C/208.4 °F [2]
Density 1.550 g/mL at 25°C [11[2]
Hazard Statement Classification
H314 Causes severe skin burns and eye damage|[3][6]
H315 Causes skin irritation[3][5][ 7]
H319 Causes serious eye irritation[3][7]
H335 May cause respiratory irritation[3][7][8]

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety involves the consistent use of appropriate PPE.
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Equipment

Specifications

Rationale

Eye Protection

Chemical safety goggles
(compliant with EN 166 or
OSHA 29 CFR 1910.133)

Protects against splashes and
vapors that can cause serious
eye irritation or damage.[2][4]

[5]

Hand Protection

Appropriate protective gloves

Prevents skin contact which

can cause irritation or burns.[4]

[5]

Skin and Body Protection

Long-sleeved clothing or lab

coat

Minimizes the risk of accidental

skin exposure.[5]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Required when ventilation is
inadequate or if irritation is
experienced. Use an organic
vapor filter (Type A).[2]

Operational Plan for Safe Handling

Adherence to a strict operational protocol is crucial when working with Ethyl bromopyruvate.

1. Preparation:

o Ensure the work area is well-ventilated, preferably within a chemical fume hood.[4]

o Confirm that an eyewash station and safety shower are readily accessible.[4]

o Assemble all necessary equipment and reagents before handling the chemical.

e Don all required personal protective equipment as specified in the table above.

2. Handling:

» Avoid direct contact with eyes, skin, and clothing.[4]

e Prevent inhalation of vapors.[4]
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Keep the container tightly closed when not in use.[2]

Store refrigerated (below 4°C/39°F) in a cool, dry, well-ventilated area away from
incompatible materials such as acids, bases, reducing agents, and oxidizing agents.[2][4]

3. Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[2]

Decontaminate the work surface.

Remove and wash contaminated clothing before reuse.[4]

Emergency and Disposal Plans
First Aid Measures

Immediate response is critical in the event of exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[2][4]

Remove contaminated clothing and shoes.
) Flush skin with plenty of water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.[2][4]

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If not

Inhalation
breathing, give artificial respiration. Seek
medical attention.[2][4]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
Ingestion them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek medical attention.[4]

Spill Response Workflow

In the event of a spill, follow this structured response plan.
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Ethyl Bromopyruvate Spill Response

Evacuate Immediate Area

Y

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

'

Ensure Adequate Ventilation

'

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

'

Collect Absorbed Material into a
Closed, Labeled Container for Disposal

'

Decontaminate Spill Area

'

Dispose of Waste as Hazardous

Spill Managed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
bromopyruvate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044637#personal-protective-equipment-for-handling-
ethyl-bromopyruvate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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